Cas no 53484-27-8 (4-(methylamino)-3-nitrobenzene-1-sulfonamide)

• Product Name: 4-(methylamino)-3-nitrobenzene-1-sulfonamide
• CAS No: 53484-27-8
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• MDL: MFCD01016950
• CID: 5249006
• PubChem ID: 60631612
• Update Time: 2026-03-09

4-(methylamino)-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(methylamino)-3-nitro-
• 4-(methylamino)-3-nitrobenzene-1-sulfonamide

• MDL： MFCD01016950
• Inchi： 1S/C7H9N3O4S/c1-9-6-3-2-5(15(8,13)14)4-7(6)10(11)12/h2-4,9H,1H3,(H2,8,13,14)
• InChI Key： DBCAVUKPWKVMCZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-(methylamino)-3-nitrobenzene-1-sulfonamide

4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide (CAS No. 53484-27-8)

4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide is a highly specialized organic compound with the CAS registry number 53484-27-8. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzene ring substituted with a methylamino group at position 4, a nitro group at position 3, and a sulfonamide group at position 1. These functional groups confer unique chemical properties, making it an intriguing subject of study for researchers and industry professionals alike.

The synthesis of 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide involves a series of carefully controlled reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound's synthesis is particularly notable for its ability to incorporate multiple functional groups in a single molecule, which is a hallmark of modern medicinal chemistry.

One of the most promising applications of 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide lies in its potential as a lead compound in drug discovery. The sulfonamide group is known to exhibit good bioavailability and stability in biological systems, making it an attractive scaffold for developing new therapeutics. Recent studies have explored its role as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide has shown promise in agrochemical research. Its ability to modulate plant responses to environmental stressors has led to investigations into its use as a growth regulator or stress mitigator in crops. Field trials have demonstrated enhanced resilience in plants treated with this compound under drought or high-salinity conditions, highlighting its potential role in sustainable agriculture.

The chemical properties of 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide are heavily influenced by its functional groups. The nitro group imparts strong electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. Meanwhile, the methylamino group introduces steric hindrance and basicity, which can be exploited in designing novel materials or catalysts. Recent computational studies have provided deeper insights into the electronic structure of this compound, enabling better predictions of its reactivity and selectivity in various chemical transformations.

From an environmental perspective, understanding the fate and transport of 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide is crucial for assessing its potential impact on ecosystems. Research has shown that the compound undergoes rapid degradation under aerobic conditions, reducing concerns about long-term persistence in the environment. However, further studies are needed to evaluate its behavior under anaerobic conditions and its potential bioaccumulation in aquatic organisms.

In conclusion, 4-(Methylamino)-3-Nitrobenzene-1-Sulfonamide (CAS No. 53484-27-8) stands out as a multifaceted compound with significant potential across diverse industries. Its unique combination of functional groups makes it an ideal candidate for exploring innovative solutions in drug development, agriculture, and materials science. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial practices.